lipoxin B4
lipoxin B4
Lipoxin B4(1-) is a hydroxy fatty acid anion obtained by the deprotonation of the carboxy group of lipoxin B4: major species at pH 7.3. It is a hydroxy fatty acid anion and a lipoxin anion. It is a conjugate base of a lipoxin B4.
Brand Name:
Vulcanchem
CAS No.:
98049-69-5
VCID:
VC21237594
InChI:
InChI=1S/C20H32O5/c1-2-3-8-14-18(22)19(23)15-10-7-5-4-6-9-12-17(21)13-11-16-20(24)25/h4-7,9-10,12,15,17-19,21-23H,2-3,8,11,13-14,16H2,1H3,(H,24,25)/p-1/b6-4-,7-5+,12-9+,15-10+/t17-,18+,19-/m1/s1
SMILES:
CCCCCC(C(C=CC=CC=CC=CC(CCCC(=O)O)O)O)O
Molecular Formula:
C20H31O5-
Molecular Weight:
351.5 g/mol
lipoxin B4
CAS No.: 98049-69-5
Cat. No.: VC21237594
Molecular Formula: C20H31O5-
Molecular Weight: 351.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Lipoxin B4(1-) is a hydroxy fatty acid anion obtained by the deprotonation of the carboxy group of lipoxin B4: major species at pH 7.3. It is a hydroxy fatty acid anion and a lipoxin anion. It is a conjugate base of a lipoxin B4. |
|---|---|
| CAS No. | 98049-69-5 |
| Molecular Formula | C20H31O5- |
| Molecular Weight | 351.5 g/mol |
| IUPAC Name | (5S,6E,8Z,10E,12E,14R,15S)-5,14,15-trihydroxyicosa-6,8,10,12-tetraenoate |
| Standard InChI | InChI=1S/C20H32O5/c1-2-3-8-14-18(22)19(23)15-10-7-5-4-6-9-12-17(21)13-11-16-20(24)25/h4-7,9-10,12,15,17-19,21-23H,2-3,8,11,13-14,16H2,1H3,(H,24,25)/p-1/b6-4-,7-5+,12-9+,15-10+/t17-,18+,19-/m1/s1 |
| Standard InChI Key | UXVRTOKOJOMENI-WLPVFMORSA-M |
| Isomeric SMILES | CCCCC[C@@H]([C@@H](/C=C/C=C/C=C\C=C\[C@H](CCCC(=O)[O-])O)O)O |
| SMILES | CCCCCC(C(C=CC=CC=CC=CC(CCCC(=O)O)O)O)O |
| Canonical SMILES | CCCCCC(C(C=CC=CC=CC=CC(CCCC(=O)[O-])O)O)O |
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